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Compound of Interest

Compound Name: (5-lodo-2-methylphenyl)methanol

Cat. No.: B581824

Technical Guide: (5-lodo-2-
methylphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide serves to provide comprehensive information on the physical properties of
the chemical compound (5-lodo-2-methylphenyl)methanol. A thorough search of available
scientific literature, chemical databases, and supplier specifications has been conducted to
compile this document. However, it is critical to note that detailed experimental data on the
physical properties of this specific isomer are exceptionally scarce in publicly accessible
resources. Much of the available information pertains to related isomers or more complex
molecules containing the (5-iodo-2-methylphenyl)methyl moiety.

Chemical Identity

e Name: (5-lodo-2-methylphenyl)methanol
e Synonyms: 5-lodo-2-methylbenzyl alcohol
e Molecular Formula: CsHslO

e Molecular Weight: 248.06 g/mol
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e Structure:

Physical Properties

A comprehensive search for quantitative physical property data for (5-lodo-2-
methylphenyl)methanol yielded limited specific values. The table below summarizes the
available information, which is largely based on data for isomeric compounds or is
computationally predicted. Researchers should use these values with caution and are advised
to determine them experimentally for any critical applications.
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Property

Value

Source and Remarks

CAS Number

Not definitively assigned

While CAS number 220991-
50-4 is associated with "(2-
iodo-5-Methylphenyl)Methanol*
by some suppliers, a specific
and verified CAS number for
the 5-iodo-2-methyl isomer is
not consistently reported in

major chemical databases.

Melting Point

Data not available

Experimental data for this
specific isomer is not available

in the searched literature.

Boiling Point

Data not available

Experimental data for this
specific isomer is not available

in the searched literature.

Solubility

Data not available

Expected to be soluble in
common organic solvents like
methanol, ethanol, and DMSO,
based on the properties of

similar aromatic alcohols.

Density

Data not available

Experimental data for this
specific isomer is not available

in the searched literature.

pKa

Data not available

The acidic proton is on the
hydroxyl group. The pKa is
expected to be similar to that

of other benzyl alcohols.

Note: The lack of specific experimental data necessitates that the above table remains largely

unpopulated. It is recommended that these properties be determined experimentally.

Experimental Protocols
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Detailed experimental protocols for the determination of the physical properties of (5-lodo-2-
methylphenyl)methanol are not available in the reviewed literature. Standard methodologies
for determining melting point, boiling point, and solubility would be applicable.

o Melting Point Determination: A standard capillary melting point apparatus could be used. The
compound would be introduced into a capillary tube, and the temperature at which the solid
melts to a liquid would be recorded.

» Boiling Point Determination: Due to the expected high boiling point and potential for
decomposition, vacuum distillation would be the preferred method for determining the boiling
point.

¢ Solubility Determination: A known amount of the solid would be added to a measured volume
of a solvent at a specific temperature. The mixture would be agitated until saturation is
reached, and the concentration of the dissolved solid would be determined.

Synthesis and Characterization

While a specific, detailed synthesis protocol for (5-lodo-2-methylphenyl)methanol with
characterization data was not found, general synthetic routes to similar compounds often
involve the reduction of the corresponding carboxylic acid or aldehyde. For example, the
reduction of 5-iodo-2-methylbenzoic acid with a suitable reducing agent like lithium aluminum
hydride would be a plausible route.

A patent for the preparation of the related compound, 2-bromo-5-iodo-benzyl alcohol, involves
a multi-step synthesis starting from o-toluidine. This suggests that a similar multi-step process
might be required for the synthesis of (5-lodo-2-methylphenyl)methanol.

Characterization of the synthesized compound would typically involve:

o Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To confirm the structure
and purity of the compound.

o Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental
composition.

« Infrared (IR) Spectroscopy: To identify the presence of the hydroxyl functional group.
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Logical Relationship for Synthesis

The following diagram illustrates a potential logical workflow for obtaining and characterizing (5-
lodo-2-methylphenyl)methanol, given the lack of direct data.
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Caption: Logical workflow for the synthesis, characterization, and physical property
determination of (5-lodo-2-methylphenyl)methanol.

Conclusion

There is a significant gap in the publicly available scientific literature regarding the
experimentally determined physical properties of (5-lodo-2-methylphenyl)methanol.
Researchers and drug development professionals requiring this data for their work are strongly
encouraged to perform experimental determinations to obtain reliable values. The information
provided in this guide is intended to be a starting point and highlights the current lack of
comprehensive data for this specific chemical compound.

« To cite this document: BenchChem. [(5-lodo-2-methylphenyl)methanol physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b581824#5-iodo-2-methylphenyl-methanol-physical-
properties]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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